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Compound of Interest

Compound Name: Echinacea

Cat. No.: B1179865 Get Quote

Introduction

Echinacea pallida, commonly known as pale purple coneflower, is a medicinal plant

recognized for its immunomodulatory properties. The essential oil of E. pallida contains a

complex mixture of volatile compounds that contribute to its therapeutic effects. Gas

Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the

separation, identification, and quantification of the individual components within the essential

oil. These application notes provide a comprehensive overview and detailed protocols for the

analysis of E. pallida essential oil, intended for researchers, scientists, and professionals in

drug development. The chemical profile of the essential oil can vary based on the plant part

used (roots, leaves, flowers), geographical location, and harvesting time.

Chemical Composition of Echinacea pallida
Essential Oil
The essential oil of Echinacea pallida is characterized by a diverse range of volatile

compounds, primarily sesquiterpenes, monoterpenes, and polyacetylenes. The composition

can differ significantly between the roots and aerial parts of the plant.

Table 1: Major Volatile Compounds Identified in Echinacea pallida Essential Oil by GC-MS
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Compound Chemical Class Plant Part Reference

Germacrene D Sesquiterpene
Flower, Leaf, Stem,

Root
[1][2]

Caryophyllene E Sesquiterpene Flower, Leaf, Stem [1]

α-Humulene Sesquiterpene Flower, Leaf, Stem [1]

α-Muurolol Sesquiterpenoid Flower, Leaf, Stem [1]

γ-Cadinene Sesquiterpene Flower, Leaf, Stem [1]

Caryophyllene oxide Sesquiterpenoid
Flower, Leaf, Stem,

Root
[1][2]

Bornyl acetate Monoterpene Ester Flower, Leaf, Stem [1]

α-Copaene Sesquiterpene Flower, Leaf, Stem [1]

α-Cubebene Sesquiterpene Flower, Leaf, Stem [1]

Naphthalene Aromatic Hydrocarbon Leaf, Root [2]

α-Phellandrene Monoterpene Leaf, Root [2]

α-Cadinol Sesquiterpenoid Leaf, Root [2]

Pentadeca-1,8Z-diene Polyacetylene Root [3]

Pentadeca-8Z-en-2-

one
Ketoalkene Root [3]

Pentadeca-8Z,13Z-

diene-11-yne-2-one
Ketoalkenyne Root [3]

Tetradeca-8Z-ene-

11,13-diyne-2-one
Ketoalkenyne Root [3]

Note: The table provides a summary of major identified compounds. The relative abundance of

these compounds can vary.
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Detailed methodologies for the extraction and analysis of essential oils from Echinacea pallida

are provided below.

Protocol 1: Extraction of Essential Oil by Hydrodistillation

This protocol is suitable for extracting essential oils from dried plant material.

Materials and Equipment:

Dried Echinacea pallida plant material (roots, leaves, or flowers), coarsely ground

Clevenger-type apparatus

Heating mantle

Distilled water

Anhydrous sodium sulfate

Glass vials for storage

Procedure:

Weigh approximately 100 g of the ground, dried plant material and place it into a 2 L round-

bottom flask.

Add 1 L of distilled water to the flask.

Set up the Clevenger-type apparatus for hydrodistillation.

Heat the flask using the heating mantle to boil the water. Continue the distillation for 3 hours,

collecting the volatile oil.

After distillation, allow the apparatus to cool. Carefully collect the oil layer from the collection

arm of the Clevenger apparatus.

Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water.

Transfer the dried oil to a sealed glass vial and store at 4°C in the dark until GC-MS analysis.
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Protocol 2: GC-MS Analysis of Essential Oil

This protocol outlines the parameters for the analysis of the extracted essential oil.

Materials and Equipment:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Helium gas (carrier gas)

Microsyringe

Volumetric flask

n-Hexane (solvent)

Extracted Echinacea pallida essential oil

Procedure:

Sample Preparation: Prepare a 1% (v/v) solution of the essential oil in n-hexane.

GC-MS System:

GC System: Agilent 6890 series or similar.

Mass Spectrometer: Agilent 5973 series or similar.

Capillary Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

nonpolar column.

GC Conditions:

Injector Temperature: 250°C.

Injection Volume: 1 µL.

Split Ratio: 1:50.
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Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 60°C, hold for 5 minutes.

Ramp to 150°C at a rate of 4°C/min.

Ramp to 240°C at a rate of 10°C/min, hold for 10 minutes.

MS Conditions:

Ion Source Temperature: 230°C.

Interface Temperature: 280°C.

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: m/z 40-550.

Data Analysis:

Identify the chemical constituents by comparing their mass spectra with those in the

NIST/Wiley library and by comparing their retention indices with literature values.

Calculate the relative percentage of each component by peak area normalization.

Workflow Diagram
The following diagram illustrates the overall workflow for the GC-MS analysis of Echinacea
pallida essential oil.

Sample Preparation Essential Oil Extraction GC-MS Analysis Data Processing

Echinacea pallida
(Roots, Leaves, Flowers) Drying Grinding Hydrodistillation Drying with

Anhydrous Na2SO4 GC-MS Injection Chromatographic
Separation

Mass Spectrometry
Detection

Data Analysis
(Library Search, RI)

Quantification
(Peak Area %) Composition Report
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Click to download full resolution via product page

Caption: Workflow for the analysis of Echinacea pallida essential oil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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